methyl (4S)-4-methylcyclopentene-1-carboxylate

• CAS RN: 128471-66-9
• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol
• IUPAC Name: methyl (4S)-4-methylcyclopentene-1-carboxylate
• InChI: InChI=1S/C8H12O2/c1-6-3-4-7(5-6)8(9)10-2/h4,6H,3,5H2,1-2H3/t6-/m0/s1
• InChI Key: GRIBBCQSVBDQLW-LURJTMIESA-N
• Isomeric SMILES: C[C@H]1CC=C(C1)C(=O)OC
• SMILES: CC1CC=C(C1)C(=O)OC
• synonyms: 1-Cyclopentene-1-carboxylicacid,4-methyl-,methylester,(S)-(9CI)

Description

Methyl (4S)-4-methylcyclopentene-1-carboxylate is a chemical compound that has been used extensively in scientific research. This compound is commonly used as a starting material for the synthesis of various organic compounds.

Mechanism Of Action

The mechanism of action of methyl (methyl (4S)-4-methylcyclopentene-1-carboxylate)-4-methylcyclopentene-1-carboxylate is not well understood. However, it is believed to act as a nucleophile, reacting with electrophilic species to form new chemical bonds. This property makes it useful in a variety of organic synthesis reactions.

Biochemical And Physiological Effects

Methyl (methyl (4S)-4-methylcyclopentene-1-carboxylate)-4-methylcyclopentene-1-carboxylate does not have any known biochemical or physiological effects. It is not used as a drug or pharmaceutical and is only used in laboratory research.

Advantages And Limitations For Lab Experiments

Methyl (methyl (4S)-4-methylcyclopentene-1-carboxylate)-4-methylcyclopentene-1-carboxylate has several advantages for use in lab experiments. It is a relatively stable compound that is easy to handle and store. It is also readily available and inexpensive. However, it has some limitations, including its limited solubility in water and its potential to react with other compounds in the laboratory.

Future Directions

There are several future directions for the use of methyl (methyl (4S)-4-methylcyclopentene-1-carboxylate)-4-methylcyclopentene-1-carboxylate in scientific research. One potential direction is the development of new synthetic methods that use this compound as a starting material. Another potential direction is the use of this compound in the development of new drugs and pharmaceuticals. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential applications in various fields of research.
In conclusion, methyl (methyl (4S)-4-methylcyclopentene-1-carboxylate)-4-methylcyclopentene-1-carboxylate is a useful compound in scientific research. It has been used extensively in the synthesis of various organic compounds and has potential applications in the development of new drugs and pharmaceuticals. Further research is needed to better understand the mechanism of action of this compound and its potential applications in various fields of research.

Synthesis Methods

Methyl (methyl (4S)-4-methylcyclopentene-1-carboxylate)-4-methylcyclopentene-1-carboxylate can be synthesized through a variety of methods. One of the most common methods is the reaction of 4-methylcyclopentene-1-carboxylic acid with methanol in the presence of a catalyst such as sulfuric acid. The reaction proceeds via an esterification reaction, resulting in the formation of methyl (methyl (4S)-4-methylcyclopentene-1-carboxylate)-4-methylcyclopentene-1-carboxylate.

Scientific Research Applications

Methyl (methyl (4S)-4-methylcyclopentene-1-carboxylate)-4-methylcyclopentene-1-carboxylate has been used extensively in scientific research. This compound is commonly used as a starting material for the synthesis of various organic compounds. It has also been used as a reagent in the synthesis of various natural products such as alkaloids, terpenes, and steroids. Additionally, methyl (methyl (4S)-4-methylcyclopentene-1-carboxylate)-4-methylcyclopentene-1-carboxylate has been used in the development of new drugs and pharmaceuticals.